Cas no 1306739-66-1 (5-(tert-Butoxycarbonyl)-1-methyl-4,5,6,7-tetrahy-dro-1H-pyrazolo4,3-cpyridine-3-carboxylic acid)

• Product Name: 5-(tert-Butoxycarbonyl)-1-methyl-4,5,6,7-tetrahy-dro-1H-pyrazolo4,3-cpyridine-3-carboxylic acid
• CAS No: 1306739-66-1
• MF: C₁₃H₁₉N₃O₄
• MW: 281.307663202286
• MDL: MFCD19103466
• CID: 4587292
• PubChem ID: 56760813
• Update Time: 2025-07-17

5-(tert-Butoxycarbonyl)-1-methyl-4,5,6,7-tetrahy-dro-1H-pyrazolo4,3-cpyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(tert-Butoxycarbonyl)-1-methyl-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine-3-carboxylic acid
• 5-(tert-Butoxycarbonyl)-1-methyl-4,5,6,7-tetrahy-dro-1H-pyrazolo[4,3-c]pyridine-3-carboxylic acid
• 1-methyl-5-[(2-methylpropan-2-yl)oxycarbonyl]-6,7-dihydro-4H-pyrazolo[4,3-c]pyridine-3-carboxylic acid
• BB 0262071
• 5-[(tert-butoxy)carbonyl]-1-methyl-1H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridine-3-carboxylic acid
• 5H-pyraz
• LS-05229
• EN300-749196
• ALBB-016682
• DTXSID101109606
• 1306739-66-1
• CS-0099152
• Z1505691219
• SY289221
• AKOS015959903
• E81184
• MFCD19103466
• 5-Boc-1-methyl-6,7-dihydro-4H-pyrazolo[4,3-c]pyridine-3-carboxylic Acid
• 5H-pyrazolo[4,3-c]pyridine-3,5-dicarboxylic acid, 1,4,6,7-tetrahydro-1-methyl-, 5-(1,1-dimethylethyl) ester
• 5-Boc-1-methyl-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine-3-carboxylic Acid
• 5-(tert-butoxycarbonyl)-1-methyl-4H,6H,7H-pyrazolo[4,3-c]pyridine-3-carboxylic acid
• 5-(tert-Butoxycarbonyl)-1-methyl-4,5,6,7-tetrahy-dro-1H-pyrazolo4,3-cpyridine-3-carboxylic acid

• MDL： MFCD19103466
• Inchi： 1S/C13H19N3O4/c1-13(2,3)20-12(19)16-6-5-9-8(7-16)10(11(17)18)14-15(9)4/h5-7H2,1-4H3,(H,17,18)
• InChI Key： MIVUCYLGVASPHG-UHFFFAOYSA-N
• SMILES： O(C(N1CC2C(C(=O)O)=NN(C)C=2CC1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 281.13755610g/mol
• Monoisotopic Mass: 281.13755610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 407
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 84.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives

Additional information on 5-(tert-Butoxycarbonyl)-1-methyl-4,5,6,7-tetrahy-dro-1H-pyrazolo4,3-cpyridine-3-carboxylic acid

Introduction to 5-(tert-Butoxycarbonyl)-1-methyl-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine-3-carboxylic Acid (CAS No. 1306739-66-1)

5-(tert-Butoxycarbonyl)-1-methyl-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine-3-carboxylic acid (CAS No. 1306739-66-1) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazolopyridines, which are known for their diverse biological activities and potential therapeutic applications. The structure of this compound features a pyrazolopyridine core with a tert-butoxycarbonyl (Boc) protecting group and a methyl substituent, making it a valuable intermediate in the synthesis of various bioactive molecules.

The pyrazolopyridine scaffold is particularly interesting due to its ability to modulate various biological targets, including enzymes, receptors, and ion channels. Recent studies have highlighted the potential of 5-(tert-Butoxycarbonyl)-1-methyl-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine-3-carboxylic acid in the development of novel therapeutic agents for a range of diseases. For instance, this compound has been investigated for its anti-inflammatory properties and its ability to inhibit specific kinases involved in inflammatory pathways.

In the context of drug discovery, 5-(tert-Butoxycarbonyl)-1-methyl-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine-3-carboxylic acid serves as a key intermediate in the synthesis of more complex molecules. The Boc protecting group can be selectively removed under mild conditions, allowing for further functionalization and the introduction of additional pharmacophores. This flexibility makes it an attractive starting point for the development of drug candidates with optimized pharmacological profiles.

One notable application of 5-(tert-Butoxycarbonyl)-1-methyl-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine-3-carboxylic acid is in the field of neurodegenerative diseases. Research has shown that compounds derived from this scaffold can exhibit neuroprotective effects by modulating specific signaling pathways involved in neuronal survival and function. For example, a recent study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound were effective in reducing oxidative stress and preventing neuronal cell death in vitro.

Moreover, 5-(tert-Butoxycarbonyl)-1-methyl-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine-3-carboxylic acid has been explored for its potential as an antiviral agent. Studies have indicated that certain derivatives can inhibit viral replication by targeting key viral enzymes or host cell factors essential for viral infection. This broad-spectrum antiviral activity makes it a promising candidate for further development in antiviral therapeutics.

The synthetic accessibility of 5-(tert-Butoxycarbonyl)-1-methyl-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine-3-carboxylic acid is another factor contributing to its importance in medicinal chemistry. The compound can be synthesized through well-established routes involving palladium-catalyzed coupling reactions and selective functional group manipulations. These synthetic strategies allow for the efficient preparation of gram quantities of the compound with high purity and yield.

In addition to its potential therapeutic applications, 5-(tert-Butoxycarbonyl)-1-methyl-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine-3-carboxylic acid has also been studied for its use as a tool compound in chemical biology research. Tool compounds are essential for probing biological systems and understanding the mechanisms underlying various physiological processes. By using this compound as a scaffold for designing probes with specific binding properties or functional groups, researchers can gain valuable insights into complex biological pathways.

The safety profile of 5-(tert-Butoxycarbonyl)-1-methyl-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine-3-carboxylic acid is another critical aspect that has been evaluated in preclinical studies. Toxicity assessments have shown that this compound exhibits low toxicity at relevant concentrations and does not cause significant adverse effects on cellular viability or organ function. These findings support its potential use as a safe and effective therapeutic agent.

In conclusion, 5-(tert-Butoxycarbonyl)-1-methyl-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine-3-carboxylic acid (CAS No. 1306739-66-1) is a multifaceted compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique structural features and versatile synthetic properties make it an invaluable tool for developing novel therapeutics and advancing our understanding of biological systems. As research continues to uncover new insights into its biological activities and mechanisms of action, this compound is poised to play an increasingly important role in the discovery and development of innovative treatments for various diseases.